Cas no 300719-99-7 (Sphaerolone)

Sphaerolone structure
Sphaerolone structure
Product Name:Sphaerolone
CAS No:300719-99-7
MF:C20H12O6
MW:348.305685997009
CID:6765731
Update Time:2024-03-03

Sphaerolone Chemical and Physical Properties

Names and Identifiers

    • Sphaerolone
    • Inchi: 1S/C20H12O6/c21-11-5-1-3-9-16(11)13(23)7-15-18(9)19-10-4-2-6-12(22)17(10)14(24)8-20(19,25)26-15/h1-7,21-22,25H,8H2/t20-/m0/s1
    • InChI Key: OEPGXEJLGRYQSA-FQEVSTJZSA-N
    • SMILES: OC1C=CC=C2C=1C(C=C1C2=C2C3C(C(C[C@]2(O)O1)=O)=C(O)C=CC=3)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • XLogP3: 0.074
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